Cas no 1204585-82-9 (3-(3-Methoxy-phenyl)-pyrazine-2-carboxylic acid)

• Product Name: 3-(3-Methoxy-phenyl)-pyrazine-2-carboxylic acid
• CAS No: 1204585-82-9
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 2151753
• Update Time: 2023-08-05

3-(3-Methoxy-phenyl)-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-phenyl)-pyrazine-2-carboxylic acid
• VZDYZTQHPZUWSC-UHFFFAOYSA-N
• 3-(3-Methoxy-phenyl)-pyrazine-2-carboxylic acid

• Inchi： 1S/C12H10N2O3/c1-17-9-4-2-3-8(7-9)10-11(12(15)16)14-6-5-13-10/h2-7H,1H3,(H,15,16)
• InChI Key： VZDYZTQHPZUWSC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C(C(=O)O)=NC=CN=1

Computed Properties

• Exact Mass: 230.069
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3